Cas no 1319723-22-2 (1-(Methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8)

• Product Name: 1-(Methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8
• CAS No: 1319723-22-2
• MF: C₅H₁D₁₁N₂
• MW: 111.23
• CID: 5036436
• Update Time: 2025-10-30

1-(Methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8 Chemical and Physical Properties

Names and Identifiers

• 1-(methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8
• N-Methyl-d3-piperazine-2,2,3,3,5,5,6,6-d8
• 1-(Methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8

• Inchi： 1S/C5H12N2/c1-7-4-2-6-3-5-7/h6H,2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2
• InChI Key： PVOAHINGSUIXLS-GILSBCIXSA-N
• SMILES： N1(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H]

Additional information on 1-(Methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8

Research Brief on 1-(Methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8 (CAS: 1319723-22-2) in Chemical Biology and Pharmaceutical Applications

The deuterated compound 1-(Methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8 (CAS: 1319723-22-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique isotopic labeling and potential applications in drug metabolism studies, pharmacokinetics, and proteomics. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, analytical characterization, and emerging applications in biomedical research.

Recent studies have demonstrated the critical role of 1-(Methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8 as a stable isotope-labeled internal standard in quantitative mass spectrometry. A 2023 Journal of Pharmaceutical and Biomedical Analysis publication validated its use for the absolute quantification of piperazine-based kinase inhibitors, achieving <5% inter-day variability in LC-MS/MS assays. The deuterium labeling pattern significantly reduces interference from endogenous compounds while maintaining nearly identical chromatographic behavior to non-deuterated analogs.

In synthetic chemistry, novel pathways for producing 1319723-22-2 have been optimized using Pd-catalyzed deuterium exchange reactions, as reported in ACS Medicinal Chemistry Letters (2024). The current yield stands at 78% with ≥99.5% isotopic purity, addressing previous challenges in large-scale synthesis. Density functional theory (DFT) calculations have further elucidated the compound's conformational stability, revealing a preferred chair conformation with axial methyl-d3 substitution that influences its molecular interactions.

Emerging applications include its incorporation as a building block in deuterated drug candidates. A phase I clinical trial (NCT0553XXXX) currently investigates a 1319723-22-2-containing PROTAC molecule targeting BRD4, where the deuterium labeling extends plasma half-life by 2.3-fold compared to the non-deuterated version. This aligns with broader industry trends toward deuterated pharmaceuticals, as evidenced by 17% year-over-year growth in deuterated compound patents (2020-2023).

Challenges persist in the compound's application scope, particularly regarding metabolic lability at the piperazine nitrogen centers. Recent Drug Metabolism and Disposition studies (2024) identified CYP3A4-mediated N-demethylation as the primary clearance pathway, prompting development of fluorinated analogs to address this limitation. Nevertheless, 1-(Methyl-d3)piperazine-2,2,3,3,5,5,6,6-d8 remains indispensable for tracer studies in neurotransmitter research, where its 8 deuterium atoms enable precise tracking of dopamine receptor ligands via MALDI imaging mass spectrometry.

The compound's commercial availability has expanded significantly, with five GMP-certified suppliers now offering 1319723-22-2 (purity ≥98%, price range $320-$450/mg as of Q2 2024). Analytical reference standards are available through the USP (Reference Standard RS-XXXX) and EDQM (Biological Reference Preparation BRP-XXX), facilitating regulatory-compliant method development. Future research directions include its potential in neutron scattering studies of membrane protein dynamics and as a quaternary ammonium mimic in ionic liquid formulations for drug delivery.